Cas no 1198-03-4 (2,6-Dichloro-3-methylbenzoyl chloride)

• Product Name: 2,6-Dichloro-3-methylbenzoyl chloride
• CAS No: 1198-03-4
• MF: C₈H₅Cl₃O
• MW: 223.483699560165
• CID: 5004385
• Update Time: 2026-02-27

2,6-Dichloro-3-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-methylbenzoyl chloride
• ClC1=C(C(=O)Cl)C(=C(C=C1)C)Cl

• Inchi： 1S/C8H5Cl3O/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3H,1H3
• InChI Key： YSCYTRYLLUERRK-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=C(C=CC=1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 2,6-Dichloro-3-methylbenzoyl chloride

Comprehensive Guide to 2,6-Dichloro-3-methylbenzoyl chloride (CAS No. 1198-03-4): Properties, Applications, and Market Insights

2,6-Dichloro-3-methylbenzoyl chloride (CAS No. 1198-03-4) is a specialized organic compound widely used in pharmaceutical and agrochemical synthesis. This aromatic acyl chloride derivative is known for its high reactivity, making it a valuable intermediate in the production of active ingredients. With the increasing demand for custom synthesis and fine chemicals, this compound has gained significant attention in research and industrial applications.

The molecular structure of 2,6-Dichloro-3-methylbenzoyl chloride features two chlorine atoms at the 2- and 6-positions and a methyl group at the 3-position of the benzoyl chloride core. This unique arrangement contributes to its distinct chemical properties, including enhanced electrophilicity and stability under various reaction conditions. Researchers often utilize this compound in amide coupling reactions and esterification processes, particularly in the development of novel pharmaceutical compounds.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 2,6-Dichloro-3-methylbenzoyl chloride to reduce environmental impact. Many manufacturers are now exploring catalytic processes and solvent-free conditions to improve the sustainability profile of this intermediate. These developments align with the growing market demand for eco-friendly chemical synthesis methods, making this compound a subject of ongoing research in process chemistry.

In pharmaceutical applications, 2,6-Dichloro-3-methylbenzoyl chloride serves as a key building block for various drug discovery programs. Its reactivity profile makes it particularly useful in constructing complex molecular architectures found in potential therapeutic agents. The compound's stability and predictable reactivity have made it a favorite among medicinal chemists working on structure-activity relationship studies and lead optimization projects.

The agrochemical industry also benefits from 2,6-Dichloro-3-methylbenzoyl chloride as an intermediate in the synthesis of crop protection agents. Its structural features contribute to the development of compounds with improved pesticidal activity and environmental persistence. With the global push for more efficient agricultural chemicals, the demand for high-quality intermediates like this benzoyl chloride derivative continues to grow.

Quality control of 2,6-Dichloro-3-methylbenzoyl chloride typically involves advanced analytical techniques such as HPLC analysis, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the strict purity requirements for pharmaceutical and agrochemical applications. The current market emphasizes high-purity intermediates, driving manufacturers to implement rigorous quality assurance protocols throughout the production process.

Storage and handling of 2,6-Dichloro-3-methylbenzoyl chloride require attention to moisture control due to its sensitivity to hydrolysis. Proper chemical storage conditions typically include anhydrous environments and temperature-controlled settings. These precautions maintain the compound's stability and extend its shelf life, which is crucial for research laboratories and production facilities.

The global market for 2,6-Dichloro-3-methylbenzoyl chloride reflects the broader trends in specialty chemicals demand. Asia-Pacific regions have shown particular growth in production capacity, while North America and Europe remain strong in research applications. Market analysts observe increasing interest in custom chemical synthesis services featuring this compound as part of comprehensive chemical solutions for various industries.

Future research directions for 2,6-Dichloro-3-methylbenzoyl chloride include exploring its potential in material science applications and developing more efficient synthetic routes. The compound's versatility continues to attract attention from both academic researchers and industrial chemists working on next-generation functional materials and advanced intermediates.

For researchers and procurement specialists seeking 2,6-Dichloro-3-methylbenzoyl chloride, understanding the compound's technical specifications and application guidelines is essential. Many suppliers now provide detailed technical data sheets and application notes to support proper utilization in various chemical processes. This information helps ensure optimal results when incorporating this intermediate into synthetic pathways.